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Introduction
Titanium (IV) fluoride (TiF₄), also known as titanium tetrafluoride, is an inorganic compound

with the CAS number 7783-63-3.[1] It is a white, hygroscopic solid that is a versatile reagent

and catalyst in various chemical processes.[2][3] Unlike other titanium tetrahalides, TiF₄ adopts

a polymeric structure.[2] As a strong Lewis acid, it readily forms adducts with many ligands.[2]

This guide provides a comprehensive overview of titanium tetrafluoride, including its chemical

and physical properties, synthesis methods, applications in research and drug development,

experimental protocols, and safety information.

Chemical and Physical Properties
Titanium tetrafluoride is a white crystalline solid.[3] Key physical and chemical properties are

summarized in the tables below.

Table 1: General Properties of Titanium Tetrafluoride
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Property Value Reference(s)

CAS Number 7783-63-3 [1]

Molecular Formula TiF₄ [2]

Molecular Weight 123.861 g/mol [2]

Appearance White powder/chunks [2]

Density 2.798 g/cm³ [2]

Melting Point 377 °C (711 °F; 650 K) [2]

Boiling Point Sublimes [2]

Solubility Insoluble in water [4]

Table 2: Thermodynamic Properties of Titanium
Tetrafluoride

Property Value

Standard Molar Enthalpy of Formation

(ΔfH°solid)
-1649.34 kJ/mol

Standard Molar Entropy (S°solid) 133.87 J/mol·K

Molar Heat Capacity at Constant Pressure (Cp) 114.265 J/mol·K (solid)

Synthesis of Titanium Tetrafluoride
Several methods for the synthesis of titanium tetrafluoride have been reported. The choice of

method may depend on the desired purity, scale, and available starting materials.

Synthesis from Titanium Tetrachloride and Hydrogen
Fluoride
The traditional and most common method for preparing titanium tetrafluoride involves the

reaction of titanium tetrachloride (TiCl₄) with anhydrous hydrogen fluoride (HF).[2][5]
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Reaction: TiCl₄ + 4HF → TiF₄ + 4HCl[2]

Experimental Protocol:

In a platinum or copper reactor, place a stoichiometric amount of 50% titanium tetrachloride.

[5]

Slowly add hydrogen fluoride dropwise to the reactor while stirring.[5]

Allow the reaction mixture to stand for several hours.[5]

Slowly heat the mixture to 200°C to distill off the hydrogen chloride and any excess hydrogen

fluoride.[5]

Increase the temperature to above 284°C to sublimate the titanium tetrafluoride.[5]

Collect the sublimed TiF₄ powder after cooling.[5]

Click to download full resolution via product page

Direct Fluorination of Titanium Metal
High-purity titanium tetrafluoride can be prepared by the direct fluorination of titanium metal

powder.[5]

Experimental Protocol:

Place high-purity titanium metal powder in a suitable reactor.

Introduce fluorine gas into the reactor.

The reaction product is then purified by sublimation at 280-290°C to yield TiF₄ with a purity of

up to 99%.[5]

Green Synthesis from Titanium Powder and Graphite
Fluoride
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A more environmentally friendly method involves the reaction of titanium powder with graphite

fluoride (CFₓ).[6]

Reaction: Ti + CFₓ → TiF₄ + C (unbalanced)

Experimental Protocol:

Mix titanium powder and graphite fluoride (CFₓ, where x = 0.3-1.2) at room temperature in a

stoichiometric ratio of (1+0.25x):1.[6]

Cold press the mixture into a block.[6]

Heat the block to above 560°C in an inert atmosphere at a rate of 5-80°C/min to initiate an

exothermic reaction.[6]

Collect and cool the gaseous product to obtain titanium tetrafluoride. The solid residue is

titanium carbide.[6]

Applications in Research and Drug Development
Titanium tetrafluoride is a versatile reagent and catalyst with several applications in organic

synthesis and materials science. Its utility in drug development is an emerging area of interest.

Catalysis in Organic Synthesis
TiF₄ is a strong Lewis acid and can be used as a catalyst for various organic transformations.

[7]

Dehydrative Etherification: Catalytic amounts of TiF₄ can efficiently convert benzhydrols to

bis(benzhydryl) ethers at room temperature.[8][9][10] Cross-etherification with primary

alcohols is also possible at higher temperatures.[8][9][10] The proposed mechanism involves

the formation of a carbocation intermediate.[8][10]

Experimental Protocol for Dehydrative Dimerization of Diphenylmethanol:

To a solution of diphenylmethanol (1 mmol) in diethyl ether or dichloromethane (3 mL), add

titanium tetrafluoride (0.5 mmol, 50 mol%).[8][10]
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Stir the reaction mixture at room temperature for 0.5-1 hour.[8][10]

Monitor the reaction by thin-layer chromatography.

Upon completion, quench the reaction and purify the product by column chromatography to

obtain the bis(diphenylmethyl) ether.[8][10]
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Other Catalytic Applications: TiF₄ also catalyzes the chemoselective synthesis and

deprotection of geminal diacetates of aldehydes, the preparation of glycosyl fluorides, and

the addition of carbanions to aldehydes and imines.[4][7]

Applications in Drug Development and Medicinal
Chemistry
The use of titanium compounds in fine chemical synthesis for pharmaceuticals is a growing

field due to titanium's low toxicity and biocompatibility.[11][12] While specific applications of

TiF₄ in complex pharmaceutical synthesis are still being explored, its catalytic properties make

it a promising candidate for developing novel synthetic routes.

Cariostatic Agent: Titanium tetrafluoride has been studied for its potential as a cariostatic

agent in dentistry. It can form a protective layer on tooth enamel, inhibiting demineralization

and the growth of cariogenic bacteria such as Streptococcus mutans.[5]

Analytical Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹⁹F NMR spectroscopy is a powerful tool for characterizing titanium tetrafluoride and its

adducts. The chemical shifts are sensitive to the electronic environment of the fluorine atoms.

[13]

Table 3: Representative ¹⁹F NMR Data
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Compound/Adduct Chemical Shift (ppm) Reference(s)

TiF₄ adducts with aromatic

amine oxides
Varies with substituent [13]

TiF₄ adducts with amides Varies with amide structure [13]

TiF₄ adducts with sulfoxides Varies with sulfoxide structure [13]

Polymeric fluoroanions of

Ti(IV)

Complex spectra with multiple

signals
[14]

Note: Chemical shifts are typically referenced to CFCl₃.[15][16]

Infrared (IR) Spectroscopy
IR spectroscopy can be used to identify the vibrational modes of the Ti-F bonds. The positions

of these bands can provide information about the structure and bonding in titanium
tetrafluoride and its complexes.

Table 4: General IR Absorption Regions
Bond

Absorption Peak
(cm⁻¹)

Appearance Reference(s)

Ti-F stretch ~600 - 800 Strong [17][18]

Ti-O stretch (in

hydrolysis products)
~400 - 1000 Broad, Strong [19][20]

Note: The exact peak positions can vary depending on the specific compound and its physical

state.

Safety and Handling
Titanium tetrafluoride is a hazardous substance and must be handled with appropriate safety

precautions.

Hazards: It is corrosive and causes severe skin burns and eye damage. It is harmful if

swallowed, in contact with skin, or if inhaled.[21]
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Handling: Handle in a well-ventilated area, wearing appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a respirator. Avoid contact with skin,

eyes, and clothing. Keep away from moisture and strong acids.[21]

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.

Spills: In case of a spill, sweep up the solid material, avoiding dust generation, and place it in

a suitable container for disposal.

First Aid:

Eyes: Immediately flush with plenty of water for at least 15 minutes and seek medical

attention.

Skin: Immediately wash with soap and plenty of water and seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth and drink plenty of water. Seek

immediate medical attention.

Inhalation: Move to fresh air. If breathing is difficult, give oxygen and seek medical

attention.

Conclusion
Titanium tetrafluoride is a valuable compound with a growing number of applications in both

academic research and industrial processes. Its utility as a catalyst in organic synthesis,

particularly for reactions that are relevant to the pharmaceutical industry, highlights its potential

for future drug development. A thorough understanding of its properties, synthesis, and

handling is crucial for its safe and effective use. This guide provides a foundational resource for

researchers and professionals working with this versatile reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15548766/docs#an-in-depth-technical-guide-to-
titanium-tetrafluoride-cas-7783-63-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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